Cas no 1416438-29-3 (4-bromoquinoline-8-carboxylic acid)

4-Bromoquinoline-8-carboxylic acid is a brominated quinoline derivative with a carboxylic acid functional group at the 8-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The bromine substituent at the 4-position enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the carboxylic acid group allows for further derivatization via amidation or esterification. Its well-defined structure and functional group compatibility make it valuable for constructing complex heterocyclic frameworks. The compound is typically handled under standard laboratory conditions, with stability suitable for controlled synthetic applications.

4-bromoquinoline-8-carboxylic acid structure

1416438-29-3 structure

Product Name:4-bromoquinoline-8-carboxylic acid

CAS No:1416438-29-3

MF:C₁₀H₆BrNO₂

MW:252.064141750336

MDL:MFCD22690554

CID:1016059

PubChem ID:71742974

Update Time:2025-06-07

4-bromoquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-bromoquinoline-8-carboxylic acid
- SCHEMBL17047336
- CS-0199318
- AKOS026751538
- SB71930
- 4-BROMOQUINOLINE-8-CARBOXYLICACID
- 1416438-29-3
- 8-Quinolinecarboxylic acid, 4-bromo-
- BS-50596
- MDL： MFCD22690554
- Inchi： 1S/C10H6BrNO2/c11-8-4-5-12-9-6(8)2-1-3-7(9)10(13)14/h1-5H,(H,13,14)
- InChI Key： CYYGVTADNDJJFZ-UHFFFAOYSA-N
- SMILES： BrC1C=CN=C2C(C(=O)O)=CC=CC2=1

Computed Properties

Exact Mass: 250.95819g/mol
Monoisotopic Mass: 250.95819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 50.2Å²

4-bromoquinoline-8-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PX226-50mg	4-bromoquinoline-8-carboxylic acid	1416438-29-3	98+%	50mg	571.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PX226-200mg	4-bromoquinoline-8-carboxylic acid	1416438-29-3	98+%	200mg	1429.0CNY	2021-07-15
Chemenu	CM223406-1g	4-Bromoquinoline-8-carboxylic acid	1416438-29-3	95%	1g	$346	2021-08-04
Chemenu	CM223406-5g	4-Bromoquinoline-8-carboxylic acid	1416438-29-3	95%	5g	$1110	2021-08-04
Chemenu	CM223406-250mg	4-Bromoquinoline-8-carboxylic acid	1416438-29-3	95%	250mg	$185	2023-01-02
Chemenu	CM223406-1g	4-Bromoquinoline-8-carboxylic acid	1416438-29-3	95%	1g	$462	2023-01-02
Alichem	A189005942-5g	4-Bromoquinoline-8-carboxylic acid	1416438-29-3	95%	5g	1,474.00 USD	2021-06-01
Alichem	A189005942-10g	4-Bromoquinoline-8-carboxylic acid	1416438-29-3	95%	10g	2,110.50 USD	2021-06-01
Alichem	A189005942-25g	4-Bromoquinoline-8-carboxylic acid	1416438-29-3	95%	25g	3,350.00 USD	2021-06-01
eNovation Chemicals LLC	D256935-1g	4-bromoquinoline-8-carboxylic acid	1416438-29-3	95%	1g	$1080	2024-05-24